4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide

• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol
• IUPAC Name: 4-chloro-N-[(2-ethoxyphenyl)methyl]-2-ethylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H18ClN3O2/c1-3-19-14(12(16)10-18-19)15(20)17-9-11-7-5-6-8-13(11)21-4-2/h5-8,10H,3-4,9H2,1-2H3,(H,17,20)
• InChI Key: JSSYOWPYOKXHCG-UHFFFAOYSA-N
• SMILES: CCN1C(=C(C=N1)Cl)C(=O)NCC2=CC=CC=C2OCC

Description

4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide is a chemical compound that belongs to the pyrazole family. It is commonly used in scientific research for its potential therapeutic properties.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-5 (PDE-5). It may also modulate the levels of certain neurotransmitters such as dopamine and acetylcholine.
Biochemical and Physiological Effects
4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide has been shown to exhibit several biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). It has also been shown to increase the levels of certain antioxidants such as superoxide dismutase (SOD) and glutathione (GSH).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide in lab experiments is its potential therapeutic properties. It has been shown to exhibit a wide range of activities and may be useful in the development of new drugs. However, one of the limitations is the lack of understanding of its mechanism of action. Further research is needed to fully elucidate its mode of action.

Future Directions

There are several future directions for the research on 4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to investigate its effects on the levels of neurotransmitters and its ability to protect against oxidative stress. Another area of interest is its potential use in the treatment of cancer. Further studies are needed to investigate its effects on tumor growth and metastasis. Finally, there is a need for more research on the mechanism of action of this compound to fully understand its potential therapeutic properties.
Conclusion
In conclusion, 4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide is a chemical compound that has shown potential therapeutic properties. It has been extensively studied for its antitumor, anti-inflammatory, and analgesic activities. Its mechanism of action is not fully understood, but it may act by inhibiting the activity of certain enzymes and modulating the levels of certain neurotransmitters. Further research is needed to fully elucidate its mode of action and to investigate its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide involves the reaction of 2-ethoxybenzylamine with 4-chloro-1-ethyl-1H-pyrazole-5-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified through column chromatography to obtain the final compound.

Scientific Research Applications

4-chloro-N-(2-ethoxybenzyl)-1-ethyl-1H-pyrazole-5-carboxamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities. It has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.